1-(1-Aminocyclopentyl)-2-methoxyethan-1-one

• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• IUPAC Name: 1-(1-aminocyclopentyl)-2-methoxyethanone
• InChI: InChI=1S/C8H15NO2/c1-11-6-7(10)8(9)4-2-3-5-8/h2-6,9H2,1H3
• InChI Key: MZBGTTROVSNNPP-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)C1(CCCC1)N

Description

1-(1-Aminocyclopentyl)-2-methoxyethan-1-one is a cyclopentane-derived compound featuring an amino group at the 1-position of the cyclopentyl ring and a methoxy-substituted ethanone moiety. This structure combines moderate ring flexibility with a basic amino group, making it distinct from aromatic or rigid heterocyclic analogs. Its synthesis involves cyclopentane ring formation and protective group strategies, as seen in the preparation of 1-aminocyclopentanecarboxylic acid hydrochloride, a key precursor .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(1-Aminocyclopentyl)-2-methoxyethan-1-one typically involves the reaction of cyclopentylamine with 2-methoxyacetyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product.

Industrial Production Methods: On an industrial scale, the production of 1-(1-Aminocyclopentyl)-2-methoxyethan-1-one may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and in-line purification systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-(1-Aminocyclopentyl)-2-methoxyethan-1-one can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitroso or nitro derivatives.

Reduction: The carbonyl group in the methoxyethanone moiety can be reduced to form alcohol derivatives.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are commonly employed.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a suitable catalyst.

Major Products: The major products formed from these reactions include nitroso or nitro derivatives, alcohol derivatives, and substituted cyclopentyl compounds.

Scientific Research Applications

1-(1-Aminocyclopentyl)-2-methoxyethan-1-one has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and enzyme functions.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including its role as an enzyme inhibitor or receptor modulator.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

Mechanism of Action

The mechanism of action of 1-(1-Aminocyclopentyl)-2-methoxyethan-1-one involves its interaction with specific molecular targets such as enzymes or receptors. The compound can bind to the active site of enzymes, inhibiting their activity, or interact with receptors to modulate signaling pathways. These interactions can lead to various biological effects, including changes in cellular metabolism, gene expression, and protein synthesis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

The table below highlights critical differences between 1-(1-Aminocyclopentyl)-2-methoxyethan-1-one and analogs with varying substituents:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Polarity	Lipophilicity (LogP)*	Synthetic Complexity
1-(1-Aminocyclopentyl)-2-methoxyethan-1-one	C₈H₁₅NO₂	157.21	Aminocyclopentyl, Methoxy	Moderate	~0.5 (estimated)	High (multi-step)
1-(4-Fluorophenyl)-2-methoxyethan-1-one	C₉H₉FO₂	168.17	Fluorophenyl, Methoxy	Low	~1.8	Moderate
1-(4-Hydroxyphenyl)-2-methoxyethan-1-one	C₉H₁₀O₃	166.17	Hydroxyphenyl, Methoxy	High	~0.2	Low
1-(3-Aminoazetidin-1-yl)-2-methoxyethan-1-one	C₆H₁₂N₂O₂	144.17	Aminoazetidine, Methoxy	High	~-0.3 (estimated)	Moderate

Key Observations :

• Aminocyclopentyl vs.
• Amino Group Impact: The primary amine in the target compound introduces basicity (pKa ~9–10), enabling salt formation and hydrogen bonding, unlike non-amino analogs .
• Methoxy Group : All compounds share a methoxy group, contributing to lipophilicity. However, polar substituents like hydroxyl (in 1-(4-hydroxyphenyl)-2-methoxyethan-1-one) counterbalance this effect, increasing water solubility .

Biological Activity

1-(1-Aminocyclopentyl)-2-methoxyethan-1-one is a compound of interest in medicinal chemistry, particularly due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

• Molecular Formula : C8H15N1O2
• Molecular Weight : 157.21 g/mol
• IUPAC Name : 1-(1-Aminocyclopentyl)-2-methoxyethan-1-one

The biological activity of 1-(1-Aminocyclopentyl)-2-methoxyethan-1-one is primarily attributed to its interaction with various biological targets:

• Receptor Binding : The compound has been shown to interact with specific receptors, potentially modulating signaling pathways involved in cell proliferation and survival.
• Enzyme Inhibition : It may inhibit enzymes that are critical in metabolic pathways, affecting cellular functions and disease progression.

Biological Activity Overview

The following table summarizes the biological activities associated with 1-(1-Aminocyclopentyl)-2-methoxyethan-1-one based on available research.

Activity	Description	References
Anticancer	Exhibits potential in inhibiting cancer cell growth through apoptosis induction.
Antimicrobial	Shows activity against various bacterial strains, indicating possible therapeutic uses.
Neuroprotective	May provide protective effects in neurodegenerative models, enhancing neuronal survival.

Case Studies

Several studies have investigated the biological activity of 1-(1-Aminocyclopentyl)-2-methoxyethan-1-one:

• Anticancer Activity :
  • A study demonstrated that this compound significantly reduced the viability of cancer cell lines by inducing apoptosis. The mechanism involved the downregulation of anti-apoptotic proteins and upregulation of pro-apoptotic factors, leading to increased cell death in vitro .
• Antimicrobial Effects :
  • Research indicated that 1-(1-Aminocyclopentyl)-2-methoxyethan-1-one exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The compound disrupted bacterial cell wall synthesis, leading to cell lysis .
• Neuroprotective Effects :
  • In animal models of neurodegeneration, treatment with this compound resulted in improved cognitive function and reduced neuronal loss. The proposed mechanism involves the modulation of oxidative stress pathways and inflammation .